N-(3,4-dimethylphenyl)-2-[4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl]acetamide
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Overview
Description
N-(3,4-dimethylphenyl)-2-[4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.404. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Probing of Peripheral Benzodiazepine Receptors
Research by Katsifis et al. (2000) focuses on the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for studying Peripheral Benzodiazepine Receptors (PBR) using SPECT. The study highlights the significance of these compounds in neuroimaging and potentially elucidating the role of PBR in various neurological conditions. This research underscores the utility of related compounds in developing diagnostic tools and investigating the peripheral benzodiazepine receptor system in vivo (Katsifis et al., 2000).
Photochemical Cleavage and Synthesis of Acetamidines
Srimannarayana et al. (1970) studied the photochemical cleavage of N-O bonds in 1,2,4-oxadiazolines to form acetamidines. This research provides insight into the chemical behavior of oxadiazolines under light, contributing to the understanding of how related compounds can undergo transformations, which might be relevant for synthesizing new materials or molecules with desired properties (Srimannarayana et al., 1970).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with theFrizzled family of proteins , specifically FZD4 . These proteins play a crucial role in the WNT/β-catenin pathway , which regulates a vast array of cellular functions .
Mode of Action
It can be inferred from related compounds that it may bind to an allosteric site located in the intracellular loop 3 (icl3) of the target protein, ultimately inhibiting the binding of dishevelled (dvl) to fzd4 .
Biochemical Pathways
The compound likely affects the WNT/β-catenin pathway . This pathway is a crucial upstream regulator of a vast array of cellular functions. Its dysregulation is correlated with neoplastic cellular transition and cancer proliferation .
Pharmacokinetics
The molecular weight of a similar compound is reported as403.49 , which might influence its pharmacokinetic properties.
Result of Action
Related compounds have been reported to inhibit the growth of certain cell lines and cause a high level of ros production .
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-[4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)imidazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O2/c1-13-3-4-16(9-14(13)2)23-18(27)11-26-10-17(22-12-26)19-24-20(28-25-19)15-5-7-21-8-6-15/h3-10,12H,11H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHZWCGXVNUEJRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C=C(N=C2)C3=NOC(=N3)C4=CC=NC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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